ethyl 5-(3,4-dimethoxyphenyl)-7-methyl-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[(4-nitrophenyl)methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H23N3O7S/c1-5-35-24(30)21-14(2)26-25-27(22(21)16-8-11-18(33-3)19(13-16)34-4)23(29)20(36-25)12-15-6-9-17(10-7-15)28(31)32/h6-13,22H,5H2,1-4H3/b20-12-
• InChI Key: VVOTXFQKMMMIHK-NDENLUEZSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/S2)C
• Molecular Formula: C25H23N3O7S
• Molecular Weight: 509.5 g/mol

Description

The compound “ethyl 5-(3,4-dimethoxyphenyl)-7-methyl-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a fused thiazolopyrimidine. The molecular packing of the crystal is mainly stabilized by C–H…O and C–H…π interactions. A DFT calculated HOMO-LUMO energy gap of 3.90 eV indicates a high kinetic stability of the compound.

Synthesis Analysis

The synthesis of thiazolopyrimidines, including the compound , can be achieved through various synthetic approaches. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. This includes halogen-containing ones such as α-bromo ketones, chloroacetic acid, and 1,2-dichloroethane, as well as terminal alkynes.

Molecular Structure Analysis

The structural characterization of the compound is performed using the single crystal X-ray study, the DFT calculation, and the Hirshfeld surface analysis. The relative contribution of different interactions to the Hirshfeld surface indicates that the H…H, C…H, and O…H contacts account for about 83.4% of the total Hirshfeld surface area.

Chemical Reactions Analysis

The chemical properties of the compound are influenced by the position and nature of substituents in the aldehyde component. The reactions with benzaldehyde, 2-chloro- and 4-hydroxy-3-methoxybenzaldehydes, and 2-hydroxynaphthalene-1-carbaldehyde afford ethyl 5-aryl-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylates.

Physical And Chemical Properties Analysis

The compound has a high kinetic stability, as indicated by a DFT calculated HOMO-LUMO energy gap of 3.90 eV. The molecular packing of the crystal is mainly stabilized by C–H…O and C–H…π interactions.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

The compound and its derivatives have a huge synthetic potential and are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target.